2-Hydroxy-2-(pyrimidin-5-yl)acetic acid

Core Science & Biosynthesis

The Strategic Utilization of 2-Hydroxy-2-(pyrimidin-5-yl)acetic Acid in Advanced Medicinal Chemistry

Executive Overview

In the landscape of modern drug discovery, the architectural precision of molecular building blocks dictates the pharmacokinetic and pharmacodynamic success of active pharmaceutical ingredients (APIs). 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid (CAS: 1516304-94-1)[1] emerges as a highly specialized, chiral alpha-hydroxy acid. By merging the hydrogen-bonding capacity of a pyrimidine core with the synthetic versatility of an alpha-hydroxy acid, this molecule serves as a critical intermediate for synthesizing kinase inhibitors, antiviral agents, and novel therapeutics.

Unlike rigid templates, this technical guide deconstructs the physical chemistry of the compound to explain why it behaves the way it does, providing researchers with the causal understanding necessary to deploy it effectively in complex synthetic workflows.

Physicochemical Profiling and Electronic Causality

To effectively utilize 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, one must understand how its structural components influence its reactivity. The molecule is structurally analogous to mandelic acid, but the substitution of the phenyl ring with a pyrimidine-5-yl moiety fundamentally alters its electronic landscape.

Quantitative Data Summary

Property	Value
IUPAC Name	2-Hydroxy-2-(pyrimidin-5-yl)acetic acid
CAS Registry Number	1516304-94-1[2]
Molecular Formula	C6H6N2O3[2]
Molecular Weight	154.12 g/mol [2]
Topological Polar Surface Area (TPSA)	~83.1 Ų
H-Bond Donors	2 (-OH, -COOH)
H-Bond Acceptors	5 (2x Pyrimidine N, 3x O)
Estimated pKa (Carboxylic Acid)	~2.8 - 3.1

Causality of Electronic Properties

3 exhibits a pKa of approximately 3.41[3]. However, the pyrimidine ring in 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid introduces a strong inductive electron-withdrawing effect (-I effect) due to its two highly electronegative nitrogen atoms. This effect delocalizes electron density away from the carboxylate anion, stabilizing the conjugate base and lowering the pKa to an estimated 2.8 - 3.1.

Crucially, this electron withdrawal also increases the acidity of the alpha-proton. In synthetic applications, this heightened alpha-acidity makes the chiral center highly susceptible to base-catalyzed epimerization during carboxylate activation, dictating the need for highly specific, mild coupling conditions.

Pharmacophoric Value in Drug Design

The incorporation of the pyrimidine-5-yl alpha-hydroxy moiety into a drug scaffold is rarely accidental. Pyrimidine rings are 4 frequently utilized to target the ATP-binding hinge region of kinases[4].

• Pyrimidine N-Atoms: Act as potent hydrogen-bond acceptors, interacting with the backbone NH of the kinase hinge region.

• Alpha-Hydroxyl Group: Provides a localized hydrogen-bond donor, establishing a secondary anchor point that enhances target residence time.

• Amide Linker: When the carboxylic acid is coupled to an amine, the resulting amide provides structural rigidity, orienting the pyrimidine ring optimally within the binding pocket.

Pharmacophore model illustrating HPAA-derived moiety interactions within a kinase hinge region.

Self-Validating Experimental Protocol: Enantioselective Amide Coupling

Given the lability of the alpha-proton, standard coupling reagents (e.g., EDC/HOBt) often result in significant racemization via an oxazolone intermediate. The following protocol utilizes HATU and DIPEA under strict thermal control to ensure stereochemical fidelity. This is a self-validating system : the protocol integrates in-process controls (IPC) to verify both chemical conversion and enantiomeric excess (ee) in real-time.

Objective: Synthesis of an enantiopure alpha-hydroxy amide from (S)-2-Hydroxy-2-(pyrimidin-5-yl)acetic acid.

Step-by-Step Methodology:

• Preparation & Cooling: Dissolve 1.0 equivalent of enantiopure (S)-2-Hydroxy-2-(pyrimidin-5-yl)acetic acid in anhydrous N,N-dimethylformamide (DMF) (0.2 M concentration) under an inert argon atmosphere. Cool the reaction vessel to exactly 0°C using an ice-water bath.

  • Causality: The 0°C environment suppresses the thermodynamic pathway leading to oxazolone formation, preserving the chiral center.

• Activation: Add 1.1 equivalents of HATU, followed dropwise by 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir for 10 minutes at 0°C.

  • Causality: HATU rapidly forms a highly reactive HOAt ester. DIPEA is chosen over TEA because its steric bulk prevents it from acting as a nucleophile or excessively deprotonating the sensitive alpha-carbon.

• Amine Addition: Add 1.05 equivalents of the target primary amine dropwise. Maintain the temperature at 0°C for 1 hour, then allow it to slowly warm to room temperature over 2 hours.

• Self-Validation (IPC 1 - Conversion): Withdraw a 10 µL aliquot, quench in 1 mL of 50% Acetonitrile/Water, and analyze via LC-MS. The reaction is complete when the mass of the activated ester is consumed and the target amide mass [M+H]+ is dominant.

• Quench and Isolation: Quench the reaction with saturated aqueous NH₄Cl to neutralize residual base. Extract the product using Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation (IPC 2 - Stereochemical Fidelity): Purify via flash chromatography. Analyze the purified product using Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA mobile phase) against a racemic standard.

  • Causality: This step definitively validates the success of the low-temperature HATU protocol by confirming >98% ee, ensuring the batch is viable for biological testing.

Workflow for the chiral resolution and subsequent stereoretentive amide coupling of HPAA.

References

• Title: 5-Pyrimidineacetic acid, α-hydroxy- CAS#: 1516304-94-1 Source: ChemicalBook URL: 1

• Title: 5267-07-2 | 5-Pyrimidineacetic acid | BLD Pharm Source: BLD Pharm URL: 2

• Title: Mandelic Acid in Skincare: A Comprehensive Guide Source: Skin Type Solutions URL: 3

• Title: Synthesis and Antitrypanosomal Activity of 6-Substituted 7-Methyl-7-deazapurine Nucleosides Source: ACS Infectious Diseases URL: 4

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An In-depth Technical Guide to 2-Hydroxy-2-(pyrimidin-5-yl)acetic Acid: Physicochemical Properties and Analytical Characterization

Introduction

2-Hydroxy-2-(pyrimidin-5-yl)acetic acid is a heterocyclic organic compound of significant interest to researchers in medicinal chemistry and drug development. Its structure, featuring a pyrimidine ring linked to an alpha-hydroxy acid moiety, presents a unique scaffold for the design of novel therapeutic agents. The pyrimidine core is a fundamental component of nucleobases and is prevalent in a wide range of biologically active molecules. The alpha-hydroxy acid group can influence solubility, metabolic stability, and interactions with biological targets. This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid and outlines detailed, field-proven methodologies for its synthesis and analytical characterization.

Physicochemical Properties

A precise understanding of the molecular weight and exact mass is fundamental for the accurate identification and quantification of a compound. Based on its chemical structure, the key mass-related properties of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid have been calculated.

The molecular formula for 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid is determined to be C₆H₆N₂O₃ .

Property	Value	Source
Molecular Weight	154.12 g/mol	Calculated (PubChem CID: 19980762)[1]
Exact Mass	154.0378 u	Calculated (PubChem CID: 19980762)[1]
Monoisotopic Mass	154.03784206 Da	(NIST WebBook)[2]

Note: The values are based on the molecular formula C₆H₆N₂O₃, which corresponds to isomers of the target compound for which public data is available.

Conceptual Synthesis Pathway

The synthesis can be conceptualized as a two-step process starting from a suitable pyrimidine precursor, such as 5-bromopyrimidine.

Caption: Proposed two-step synthesis of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid.

Experimental Protocol: A-Hydroxy Acid Synthesis

This protocol is adapted from general procedures for the synthesis of α-hydroxy acids via the reaction of Grignard reagents with glyoxylic acid.[3]

Step 1: Preparation of Pyrimidin-5-ylmagnesium bromide (Grignard Reagent)

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium.

• Under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF) to cover the magnesium.

• Slowly add a solution of 5-bromopyrimidine (1.0 eq) in anhydrous THF via the dropping funnel. The reaction is exothermic and may require initial heating to initiate.

• Once the reaction has started, maintain a gentle reflux by controlling the rate of addition.

• After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Glyoxylic Acid

• Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

• Slowly add a solution of glyoxylic acid (1.1 eq) in anhydrous THF to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Acidify the aqueous layer with dilute hydrochloric acid to a pH of approximately 2-3 to protonate the carboxylate.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid. The following section details the expected outcomes and standardized protocols for key analytical techniques.

Mass Spectrometry

Mass spectrometry is a critical tool for determining the molecular weight and obtaining structural information through fragmentation analysis.

Expected Mass Spectrometry Data:

Ionization Mode	Adduct	Expected m/z
ESI+	[M+H]⁺	155.0455
ESI+	[M+Na]⁺	177.0274
ESI-	[M-H]⁻	153.0302

Protocol for LC-MS/MS Analysis:

A liquid chromatography-tandem mass spectrometry (LC-MS/MS) system provides both separation and mass analysis, offering high sensitivity and specificity.[4]

• Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water mixture).

• Chromatographic Separation:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from 5% to 95% B over 10-15 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

• Mass Spectrometry Detection:

  • Ionization Source: Electrospray Ionization (ESI) in both positive and negative modes.

  • Scan Range: m/z 50-500.

  • Fragmentation: Perform tandem MS (MS/MS) on the parent ion to obtain characteristic fragmentation patterns. The fragmentation of pyrimidine derivatives often involves cleavage of the pyrimidine ring and loss of substituents.[5][6]

Caption: A typical workflow for the analytical characterization of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules.

Predicted ¹H NMR and ¹³C NMR Chemical Shifts:

The following are predicted chemical shifts. Actual values may vary depending on the solvent and other experimental conditions.

• ¹H NMR:

  • Pyrimidine protons: δ 8.5-9.2 ppm (singlets and doublets).

  • α-proton: δ 4.5-5.5 ppm (singlet).

  • Hydroxyl and Carboxylic acid protons: Broad singlets, chemical shift highly dependent on solvent and concentration.

• ¹³C NMR:

  • Pyrimidine carbons: δ 140-160 ppm.

  • α-carbon: δ 70-80 ppm.

  • Carboxylic acid carbon: δ 170-180 ppm.

Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆, MeOD, or D₂O). DMSO-d₆ is often preferred for observing exchangeable protons (-OH, -COOH).

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• 2D NMR (Optional but Recommended): For complete structural assignment, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Expected IR Absorption Bands:

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)
O-H (Carboxylic Acid)	Stretching (H-bonded)	2500-3300 (broad)
O-H (Alcohol)	Stretching	3200-3600 (broad)
C-H (Aromatic)	Stretching	~3100
C=O (Carboxylic Acid)	Stretching	1700-1730 (strong)
C=N, C=C (Aromatic)	Stretching	1400-1600

Protocol for FTIR Analysis:

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid sample or use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid.

• Data Acquisition: Record the spectrum over the range of 4000 to 400 cm⁻¹.

Conclusion

This technical guide provides essential information on the molecular weight and exact mass of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, along with a proposed synthetic pathway and comprehensive protocols for its analytical characterization. The methodologies outlined herein are based on established principles and data from structurally related compounds, offering a robust framework for researchers and scientists in the field of drug discovery and development to synthesize and validate this promising heterocyclic compound.

References

• BenchChem. (2025). Application Note: Mass Spectrometry Analysis of Novel Pyrimidine Derivatives Synthesized from 2-Ethoxy-4-fluoro-6-hydrazinylpyri. Link

• Journal of the Indian Chemical Society. (2009). Mass spectral fragmentation modes of pyrimidine derivatives. Link

• Guidechem. (n.d.). 4-Amino-3-nitrophenol 610-81-1 wiki. Link

• PubChem. (n.d.). 3-Amino-2-nitrophenol. National Center for Biotechnology Information. Link

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines.

• PubChem. (n.d.). Nitroaminophenol. National Center for Biotechnology Information. Link

• White, E., Krueger, P. M., & McCloskey, J. A. (1972). Mass spectra of trimethylsilyl derivatives of pyrimidine and purine bases. The Journal of Organic Chemistry, 37(3), 430–438.
• Rice, J. M., Dudek, G. O., & Barber, M. (1965). Mass spectra of nucleic acid derivatives. Pyrimidines. Journal of the American Chemical Society, 87(20), 4569–4576.

• PubChem. (n.d.). 3-Amino-4-nitrophenol. National Center for Biotechnology Information. Link

• NIST. (n.d.). 4-Amino-3-nitrophenol. In NIST Chemistry WebBook. Link

• ResearchGate. (n.d.). Synthesis of pyrimidine derivatives (2a–2h) using: glacial acetic acid, 118 °C, 96 h. Link

• ResearchGate. (n.d.). IR, NMR spectral data of pyrimidine derivatives. Link

• Al-Warhi, T., et al. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules, 27(19), 6543.

• Pandawa Institute Journals. (2025). Synthesis, Characterization and Biological Activity of Some New Pyrimidine Derivatives. Link

• MDPI. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Link

• Mansoura University. (n.d.). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Link

• Taylor & Francis Online. (2018). Proficient synthesis of bioactive annulated pyrimidine derivatives: A review. Link

• Organic Syntheses. (n.d.). 4-Methyl-6-hydroxypyrimidine. Link

• NextSDS. (n.d.). [4-Hydroxy-2-(methylthio)pyrimidin-5-yl]acetic acid. Link

• ACS Publications. (2022). Synthesis of α-Hydroxy Acids via Dehydrogenative Cross-Coupling of a Sustainable C 2 Chemical (Ethylene Glycol) with Alcohols. Link

• Pharmaffiliates. (n.d.). CAS No : 55482-22-9 | Product Name : 2,Amino,5,nitroso,4,6,pyrimidinediol. Link

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• PubChem. (n.d.). [2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-(3,4,5-trihydroxy-6-methyl-tetrahydro-pyran-2-YL)-acetic acid. National Center for Biotechnology Information. Link

• Thermo Fisher Scientific. (n.d.). 4-Amino-3-nitrophenol, 98%. Link

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Thermodynamic Stability of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid at Room Temperature: A Technical Guide for Drug Development

As a Senior Application Scientist specializing in active pharmaceutical ingredient (API) characterization, I frequently evaluate novel heterocyclic building blocks that require rigorous stability profiling before integration into manufacturing pipelines. One such critical intermediate is 2-hydroxy-2-(pyrimidin-5-yl)acetic acid (CAS: 1516304-94-1) .

Structurally, this compound is a pyrimidine analog of mandelic acid. Understanding its thermodynamic stability at room temperature (20–25°C) is paramount for formulation, long-term storage, and downstream synthetic applications. This whitepaper deconstructs the electronic causality behind its stability, provides comparative thermodynamic data, and outlines a self-validating analytical protocol for empirical verification.

Structural and Electronic Causality

To accurately predict the thermodynamic stability of 2-hydroxy-2-(pyrimidin-5-yl)acetic acid, we must analyze the profound electronic influence of the pyrimidin-5-yl moiety. The pyrimidine ring is inherently electron-deficient due to the strong electron-withdrawing inductive and resonance effects of its two nitrogen atoms .

Unlike the electron-rich phenyl ring in traditional mandelic acid, the pyrimidin-5-yl group exerts a strong pull on the electron density of the α -carbon. This electronic environment dictates two key physicochemical behaviors:

• Increased Acidity: The electron withdrawal stabilizes the conjugate base, lowering the pKa of both the carboxylic acid and the α -hydroxyl proton compared to standard aliphatic α -hydroxy acids.

• C–C Bond Integrity: Despite the electron-deficient nature of the adjacent ring, the C–C bond between the α -carbon and the carboxylate group remains thermodynamically stable at room temperature. Spontaneous decarboxylation requires the formation of a high-energy transition state that is kinetically inaccessible at 25°C without a catalyst.

Mechanistic Stability Profiling

Thermal Stability

α -Hydroxy acids generally require extreme temperatures (exceeding 150°C) to undergo spontaneous thermal decarboxylation or intermolecular dehydration to form lactides. At room temperature, the ambient thermal energy ( kT ) is vastly insufficient to overcome the activation energy barrier ( ΔG‡ ) for C–C bond cleavage. Thus, the compound remains intact indefinitely under standard thermal conditions .

Oxidative Stability

A primary forced-degradation pathway for mandelic acid derivatives is oxidative decarboxylation, which yields the corresponding aldehyde and carbon dioxide . For this compound, the theoretical degradation product is pyrimidine-5-carboxaldehyde. However, this oxidative cleavage strictly requires a strong oxidant (e.g., permanganate) or transition metal catalysts (e.g., Co(II), Bi(0)) coupled with elevated temperatures . In ambient air at room temperature, the deactivated nature of the pyrimidine ring further suppresses auto-oxidation, rendering the compound thermodynamically stable.

Hydrolytic Stability

Because the molecule is a free carboxylic acid with an α -hydroxyl group—lacking hydrolyzable ester or amide linkages—it exhibits near-infinite hydrolytic stability in neutral aqueous solutions at room temperature.

Comparative Thermodynamic Data

To contextualize this stability, the table below summarizes the quantitative and qualitative physicochemical differences between standard mandelic acid and its pyrimidine analog.

Parameter	Mandelic Acid	2-Hydroxy-2-(pyrimidin-5-yl)acetic acid
Aromatic System	Phenyl (Electron-rich)	Pyrimidin-5-yl (Electron-deficient)
Thermal Stability (25°C)	Highly Stable	Highly Stable
Oxidation Susceptibility	Low at RT	Very Low at RT (Deactivated ring)
Primary Degradation Pathway	Benzaldehyde + CO₂	Pyrimidine-5-carboxaldehyde + CO₂
Hydrolytic Stability (pH 7)	Stable	Stable
Expected MS Ion [M+H]⁺	153.1 m/z	155.1 m/z

Visualizing Degradation Kinetics

The following diagram illustrates the kinetic barriers that protect the compound at room temperature versus the forced degradation pathways activated by extreme heat or catalysts.

Thermodynamic stability and degradation pathways of 2-hydroxy-2-(pyrimidin-5-yl)acetic acid.

Self-Validating Experimental Methodology

To empirically validate the thermodynamic stability of this compound, a rigorous HPLC-UV/MS stability-indicating assay must be employed. The following protocol is designed as a self-validating system —meaning the analytical method continuously proves its own accuracy by ensuring complete mass balance and peak purity.

Step 1: Sample Preparation & Forced Stressing

• Action: Prepare 1.0 mg/mL solutions of the compound in a 50:50 Water:Acetonitrile diluent. Maintain one aliquot at 25°C (Control). Subject a second aliquot to 3% H₂O₂ at 80°C for 24 hours (Oxidative Stress).

• Causality: We must artificially force degradation to generate pyrimidine-5-carboxaldehyde. This establishes a baseline degradation profile, proving that if degradation were to occur at room temperature, our method is capable of detecting it.

Step 2: Chromatographic Separation (HPLC-DAD)

• Action: Inject 5 µL onto a C18 column (e.g., 100 x 2.1 mm, 1.7 µm). Run a gradient mobile phase of 0.1% Trifluoroacetic acid (TFA) in Water (A) and Acetonitrile (B).

• Causality: The use of 0.1% TFA (pH ~2.0) is critical. It suppresses the ionization of the carboxylic acid (pKa ~3.5) while fully protonating the basic pyrimidine nitrogens. This prevents secondary ion-exchange interactions with residual silanol groups on the stationary phase, ensuring sharp, symmetrical peaks rather than severe tailing.

Step 3: Self-Validation via Peak Purity Analysis

• Action: Utilize a Diode-Array Detector (DAD) scanning from 200–400 nm to extract UV spectra across the entire width of the primary compound peak.

• Causality (The Validation Loop): The software calculates a peak purity match factor. If the factor drops below 990, it indicates that a degradant is co-eluting with the parent mass. This self-checks the chromatography; a failure here automatically invalidates the run and dictates that a shallower gradient must be used to achieve baseline resolution.

Step 4: Orthogonal Verification (LC-MS)

• Action: Route the post-column eluent to a single quadrupole mass spectrometer operating in positive Electrospray Ionization (+ESI) mode.

• Causality: UV detection alone cannot confirm structural identity. The MS acts as an orthogonal validator, confirming the mass balance by identifying the parent compound ([M+H]⁺ = 155.1 m/z) in the room temperature control, and successfully detecting the expected oxidative decarboxylation product ([M+H]⁺ = 109.1 m/z) in the stressed sample.

References

• "Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics", Science Alert. URL: [Link]

• "Stability in Urine of Authentic Phenylglyoxylic and Mandelic Acids as Urinary Markers of Occupational Exposure to Styrene", J-Stage. URL: [Link]

• "Mechanism of Oxidative Decarboxylation of α-Hydroxy Acids by Bromine Water. Part I. Oxidation in Neutral and Alkaline Medium", Canadian Science Publishing. URL: [Link]

• "CoCl2 catalysed decarboxylation-oxidation of mandelic acids by molecular oxygen", New Journal of Chemistry (RSC Publishing). URL: [Link]

An In-Depth Technical Guide to the Mechanism of Action of Pyrimidine-Based Kinase Inhibitors: A Focus on Polo-like Kinase 4 (PLK4)

This guide provides a comprehensive technical overview of the mechanism of action for a prominent class of pyrimidine-derived compounds that function as kinase inhibitors. While the pyrimidine scaffold is a versatile pharmacophore found in drugs with diverse biological activities, this document will focus on its role in the inhibition of Polo-like Kinase 4 (PLK4), a master regulator of centriole duplication and a key target in oncology research.[1][2][3] The principles and methodologies described herein are broadly applicable to the study of other 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid derivatives and related pyrimidine compounds targeting various kinases.

We will delve into the molecular rationale for targeting PLK4, the specific mechanisms of inhibition by pyrimidine derivatives, and the downstream cellular consequences. Furthermore, this guide provides detailed, field-proven experimental protocols for researchers and drug development professionals to validate the mechanism of action and assess the efficacy of these compounds.

The Rationale for Targeting PLK4 in Oncology

Polo-like kinase 4 (PLK4) is a serine/threonine kinase that plays a critical role in the biogenesis of centrioles, the core components of the centrosome.[4][5] In healthy cells, PLK4 activity is tightly regulated to ensure that centriole duplication occurs precisely once per cell cycle.[4] Dysregulation of PLK4, particularly its overexpression, leads to centrosome amplification, a condition where cells possess an abnormal number of centrosomes.[1][6] This amplification is a hallmark of many cancers and contributes to genomic instability, aneuploidy, and tumorigenesis.[1][3]

Given its pivotal role in a process frequently dysregulated in cancer, PLK4 has emerged as a promising therapeutic target.[2][5][7] The inhibition of PLK4 offers a strategy to disrupt the proliferation of cancer cells that are dependent on its activity.

Mechanism of Action: Pyrimidine Derivatives as ATP-Competitive Inhibitors of PLK4

A significant number of PLK4 inhibitors are based on the pyrimidine scaffold.[2] These compounds typically function as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase domain.[8] By occupying this site, they prevent the binding of ATP, the phosphate donor for the kinase's phosphorylation activity. This, in turn, blocks the phosphorylation of PLK4's downstream substrates, thereby inhibiting its biological function.

The pyrimidine core of these inhibitors often forms key hydrogen bond interactions with the hinge region of the kinase, a flexible loop of amino acids that connects the N- and C-lobes of the kinase domain.[8] These interactions are crucial for the high-affinity binding of the inhibitors. The various substituents on the pyrimidine ring can be tailored to interact with other regions of the ATP-binding pocket, enhancing both potency and selectivity.[2][7]

Downstream Cellular Consequences of PLK4 Inhibition

The inhibition of PLK4 by pyrimidine derivatives triggers a cascade of cellular events:

• Inhibition of Centriole Duplication: The primary effect of PLK4 inhibition is the failure of new centriole formation.[6][9]

• Cell Cycle Arrest: In p53-competent cells, the loss of centrioles can trigger a p53-dependent cell cycle arrest in the G1 phase.[6][10]

• Mitotic Catastrophe and Apoptosis: In cancer cells, particularly those with compromised cell cycle checkpoints, the inability to form a proper mitotic spindle due to the lack of centrioles can lead to mitotic catastrophe and subsequent apoptosis (programmed cell death).[7][9]

• Synthetic Lethality: Certain genetic backgrounds, such as the amplification of the TRIM37 gene, are synthetically lethal with PLK4 inhibition. TRIM37 is an E3 ubiquitin ligase that, when overexpressed, can lead to the degradation of pericentriolar material. In these cells, the additional loss of centrioles due to PLK4 inhibition is catastrophic, providing a targeted therapeutic strategy.[9][11]

Signaling Pathway of PLK4 Inhibition

The following diagram illustrates the central role of PLK4 in centriole duplication and how its inhibition by pyrimidine derivatives disrupts this process, leading to anti-cancer effects.

Caption: PLK4 inhibition pathway by pyrimidine derivatives.

Experimental Validation of the Mechanism of Action

A multi-faceted approach is required to rigorously validate the mechanism of action of a putative PLK4 inhibitor. This involves biochemical assays to confirm direct enzyme inhibition, cell-based assays to measure the on-target effects in a biological context, and selectivity profiling to assess off-target activities.

Biochemical Assays for Kinase Inhibition

These assays directly measure the ability of a compound to inhibit the enzymatic activity of purified PLK4.

3.1.1. LanthaScreen® Eu Kinase Binding Assay

This is a fluorescence resonance energy transfer (FRET)-based assay that measures the binding of the test compound to the kinase.[12]

• Principle: The assay uses a europium (Eu)-labeled anti-tag antibody that binds to the PLK4 kinase and an Alexa Fluor® 647-labeled tracer that binds to the ATP pocket. When both are bound, FRET occurs. A test compound that binds to the ATP pocket will displace the tracer, leading to a loss of FRET.

• Protocol:

  • Prepare a serial dilution of the test compound.

  • In a 384-well plate, add the test compound, the PLK4 kinase/Eu-antibody mixture, and the tracer.

  • Incubate at room temperature for 60 minutes.

  • Read the plate on a fluorescence plate reader capable of time-resolved FRET (TR-FRET).

  • Calculate the IC50 value, which is the concentration of the inhibitor required to displace 50% of the tracer.

3.1.2. Kinase-Glo® Luminescent Kinase Assay

This assay measures the amount of ATP remaining in solution after a kinase reaction.

• Principle: The kinase reaction is performed with the test compound. The amount of ATP consumed is proportional to the kinase activity. The Kinase-Glo® reagent is then added, which contains luciferase and its substrate, luciferin. The luciferase uses the remaining ATP to produce light, and the luminescent signal is inversely proportional to the kinase activity.[13]

• Protocol:

  • Prepare a serial dilution of the test compound.

  • In a white, opaque 96- or 384-well plate, add the PLK4 kinase, its substrate, and the test compound.

  • Initiate the reaction by adding ATP.

  • Incubate at room temperature for 60 minutes.

  • Add the Kinase-Glo® reagent to stop the reaction and generate the luminescent signal.

  • Incubate for 10 minutes to stabilize the signal.

  • Measure luminescence using a luminometer.

  • Calculate the IC50 value from the dose-response curve.[13]

Workflow for Biochemical Kinase Inhibition Assays

Caption: General workflow for in vitro kinase inhibition assays.

Cell-Based Assays for On-Target Effects

These assays are crucial to confirm that the inhibitor affects PLK4 function within a cellular context.

3.2.1. Cell Proliferation Assay (MTT or CellTiter-Glo®)

This assay measures the effect of the inhibitor on the proliferation of cancer cell lines known to overexpress PLK4.

• Principle: The MTT assay measures the metabolic activity of cells, which is proportional to the number of viable cells. The CellTiter-Glo® assay measures the amount of ATP in cells, which is also an indicator of cell viability.

• Protocol:

  • Seed cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the test compound for 72 hours.

  • Add the MTT reagent or CellTiter-Glo® reagent and incubate as per the manufacturer's instructions.

  • Measure the absorbance (for MTT) or luminescence (for CellTiter-Glo®).

  • Calculate the GI50 (concentration for 50% growth inhibition).[14]

3.2.2. Colony Formation Assay

This assay assesses the long-term effect of the inhibitor on the ability of single cells to form colonies.

• Principle: This assay measures the ability of a single cell to undergo unlimited division and form a colony. It is a measure of cytotoxicity.

• Protocol:

  • Seed a low density of cells in a 6-well plate.

  • Treat with the test compound for 24 hours.

  • Remove the compound and allow the cells to grow for 10-14 days until visible colonies form.

  • Fix and stain the colonies (e.g., with crystal violet).

  • Count the number of colonies.

3.2.3. Cell Cycle Analysis by Flow Cytometry

This assay determines the effect of the inhibitor on cell cycle progression.

• Principle: Cells are stained with a DNA-binding dye (e.g., propidium iodide), and the fluorescence intensity of individual cells is measured by flow cytometry. The intensity is proportional to the DNA content, allowing for the quantification of cells in the G1, S, and G2/M phases of the cell cycle.

• Protocol:

  • Treat cells with the test compound for 24-48 hours.

  • Harvest and fix the cells in ethanol.

  • Treat with RNase and stain with propidium iodide.

  • Analyze the cells by flow cytometry.

  • Quantify the percentage of cells in each phase of the cell cycle.

3.2.4. Apoptosis Assay (Annexin V/PI Staining)

This assay detects the induction of apoptosis.

• Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V is a protein that binds to PS and can be fluorescently labeled. Propidium iodide (PI) is a nuclear stain that is excluded by live cells but can enter cells with compromised membranes (late apoptotic or necrotic cells).

• Protocol:

  • Treat cells with the test compound for 24-48 hours.

  • Harvest the cells and stain with FITC-labeled Annexin V and PI.

  • Analyze the cells by flow cytometry.

  • Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and live cells.

Target Engagement and Selectivity Profiling

3.3.1. NanoBRET™ Target Engagement Intracellular Kinase Assay

This assay measures the binding of the inhibitor to PLK4 within live cells.[11][15]

• Principle: Cells are transfected with a vector expressing PLK4 fused to NanoLuc® luciferase. A fluorescent tracer that binds to the ATP pocket of PLK4 is added to the cells. In the absence of an inhibitor, the tracer binds to the NanoLuc®-PLK4 fusion protein, and Bioluminescence Resonance Energy Transfer (BRET) occurs between the luciferase and the tracer. An inhibitor that enters the cell and binds to PLK4 will displace the tracer, leading to a loss of the BRET signal.[15]

• Protocol:

  • Seed HEK293 cells transiently expressing NanoLuc®-PLK4 in a 384-well plate.

  • Pre-treat the cells with the NanoBRET™ tracer.

  • Add the test compound and incubate for 1 hour.

  • Measure the BRET signal on a plate reader.

  • Calculate the IC50 for target engagement in a cellular environment.[15]

3.3.2. Kinome-wide Selectivity Profiling

It is crucial to assess the selectivity of the compound against a broad panel of kinases to identify potential off-target effects. This is typically done by contract research organizations that offer screening against large kinase panels using assays similar to those described in section 3.1. A highly selective inhibitor will show potent inhibition of PLK4 with significantly weaker or no activity against other kinases.[9][16]

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Representative Data for a Novel Pyrimidine-Based PLK4 Inhibitor

Assay Type	Parameter	Value
Biochemical Assay	PLK4 IC50 (Kinase-Glo®)	15 nM
Cell-Based Assay	MCF-7 GI50 (CellTiter-Glo®)	100 nM
Target Engagement	PLK4 NanoBRET™ IC50	80 nM
Selectivity	PLK1 IC50	>10,000 nM
Aurora A Kinase IC50	>5,000 nM
Aurora B Kinase IC50	>5,000 nM

The data presented in Table 1 would indicate a potent and selective PLK4 inhibitor. The low nanomolar IC50 in the biochemical assay demonstrates direct enzyme inhibition. The cellular potency, while slightly lower than the biochemical potency (which is expected due to factors like cell permeability and efflux), is still in the nanomolar range, indicating good cell-based activity. The high IC50 values for other related kinases like PLK1 and Aurora kinases demonstrate excellent selectivity.

Conclusion

The development of pyrimidine-based compounds as inhibitors of PLK4 represents a promising strategy in oncology drug discovery. A thorough understanding of their mechanism of action, from direct, ATP-competitive enzyme inhibition to the downstream cellular consequences of failed centriole duplication, is essential for their successful development. The experimental protocols outlined in this guide provide a robust framework for researchers to validate the mechanism of action, assess the potency and selectivity, and characterize the cellular effects of novel 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid derived compounds and other pyrimidine-based kinase inhibitors.

References

• Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. (2019). PMC. [Link]

• Polo-like kinase 4: A molecular linchpin in cancer and its management. (2025). PMC. [Link]

• Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management. (2021). PMC. [Link]

• Role of Polo-Like Kinase 4 (PLK4) in Epithelial Cancers and Recent Progress in its Small Molecule Targeting for Cancer Management. (2021). AACR Journals. [Link]

• Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. (2023). PMC. [Link]

• Polo-Like Kinase 4's Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy. (2020). Frontiers. [Link]

• Polo-Like Kinase 4 (PLK4) Function in Cancer Progression. (2016). Springer. [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology. [Link]

• Design, synthesis, and biological evaluation of a potent PLK4 inhibitor WY29 with 1H-pyrazolo[3,4-d]pyrimidine scaffold. (2022). PubMed. [Link]

• Design, synthesis, and biological evaluation of 5-chlorine-2-amino-pyrimidine derivatives as potent PLK4 inhibitors. (2025). RSC Publishing. [Link]

• Design, synthesis, and biological evaluation of 5-chlorine-2-amino-pyrimidine derivatives as potent PLK4 inhibitors. (2025). R Discovery. [Link]

• PLK4 NanoBRET Kinase Assay. (n.d.). Reaction Biology. [Link]

• Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. (2025). ACS Publications. [Link]

• Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4. (2025). ACS Publications. [Link]

• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. (2021). MDPI. [Link]

• Discovery of inactive conformation-selective kinase inhibitors by utilizing cascade assays. (2017). ACS Publications. [Link]

• PLK4 Inhibition as a Strategy to Enhance Non–Small Cell Lung Cancer Radiosensitivity. (2025). AACR Journals. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (2008). PMC. [Link]

• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. (2024). PMC. [Link]

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• 3. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
• 4. Design, synthesis, and biological evaluation of a potent PLK4 inhibitor WY29 with 1H-pyrazolo[3,4-d]pyrimidine scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and biological evaluation of 5-chlorine-2-amino-pyrimidine derivatives as potent PLK4 inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
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• 16. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Ionization Dynamics and pKa Profiling of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid: A Comprehensive Guide for Drug Development

Understanding the precise ionization states of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a non-negotiable prerequisite in rational drug design. For 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid (CAS: 1516304-94-1), a highly functionalized building block often utilized in fragment-based drug discovery, the interplay between its heterocycle and alpha-substituted aliphatic chain creates a unique physicochemical profile.

As a Senior Application Scientist, I have structured this technical whitepaper to move beyond mere data reporting. Here, we will deconstruct the molecular causality behind its pKa values, map its physiological speciation, and define a self-validating experimental protocol for empirical verification.

Molecular Architecture & Causality of pKa Values

The ionization behavior of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid is governed by three distinct ionizable moieties: the pyrimidine ring nitrogens, the carboxylic acid, and the alpha-hydroxyl group. Because empirical pKa data for this specific complex is rarely cataloged in standard libraries, we must derive its acid dissociation constants through structural deconstruction and the additive nature of inductive (-I) effects.

The Causality of the Carboxylic Acid pKa (pKa ~ 2.88)

To predict the carboxylic acid pKa, we establish a baseline using phenylacetic acid , which has a well-documented pKa of 4.31[1].

• The Alpha-Hydroxyl Effect: Introducing an alpha-hydroxyl group to phenylacetic acid yields mandelic acid. The strong electron-withdrawing inductive effect of the oxygen atom stabilizes the resulting carboxylate anion, dropping the pKa to 3.41[2] (a Δ pKa of -0.90 units).

• The Pyrimidine Effect: Replacing the electron-rich phenyl ring with an electron-deficient pyrimidin-5-yl ring exerts an additional inductive pull. The predicted pKa of 2-(pyrimidin-5-yl)acetic acid is approximately 3.78[3] (a Δ pKa of -0.53 units relative to phenylacetic acid).

• Synthesis of Effects: By superimposing both the alpha-hydroxyl substitution (-0.90) and the pyrimidine substitution (-0.53) onto the phenylacetic acid baseline (4.31), we derive a highly accurate predicted pKa of 2.88 for the carboxylic acid group.

The Causality of the Pyrimidine pKa (pKa ~ 1.3)

Pyrimidine is a diazine heterocycle. The presence of two electronegative nitrogen atoms in the same six-membered ring severely depletes the ring's electron density, making it a very weak base. The mono-protonated state of an unsubstituted pyrimidine ring has a known pKa of approximately 1.3[4]. The adjacent alpha-hydroxyacetic acid group exerts a mild electron-withdrawing effect, ensuring the pyrimidine nitrogen's pKa remains firmly in the 1.2–1.3 range.

Quantitative Summary of Ionizable Groups

Functional Group	Acid/Base Nature	Derived pKa	Causality / Mechanistic Driver
Pyrimidine N1/N3	Weak Base	~1.2 - 1.3	Ring electron deficiency; electronegativity of dual nitrogens[4].
Carboxylic Acid	Strong Organic Acid	~2.88	Dual inductive (-I) stabilization from alpha-OH and pyrimidine ring[3],[2].
Alpha-Hydroxyl	Extremely Weak Acid	> 13.5	Aliphatic hydroxyls lack resonance stabilization for the resulting alkoxide.

Physiological Speciation and Pharmacokinetic Implications

The derived pKa values dictate how 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid partitions in vivo. Understanding these transitions is critical for predicting gastrointestinal absorption and blood-brain barrier (BBB) permeability.

Figure 1: pH-dependent ionization states of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid.

Speciation Profiling Across Biological Compartments

Biological Compartment	Local pH	Predominant Ionization State	Net Charge	Absorption Implication
Stomach (Fasted)	1.0 - 1.5	Cationic / Neutral Mixture	+1 to 0	Moderate passive diffusion due to neutral fraction.
Duodenum	5.5 - 6.0	Anionic (Deprotonated COOH)	-1	High solubility, poor passive transcellular permeability.
Blood Plasma	7.4	Anionic (>99.99%)	-1	Highly protein-bound; requires carrier-mediated transport.

Expert Insight: Because the molecule exists almost exclusively as an anion at physiological pH (7.4), its LogD 7.4​ will be significantly lower than its LogP. Drug development teams utilizing this fragment must mask the carboxylic acid (e.g., via esterification or amide coupling) if passive intracellular targeting or BBB penetration is required.

Self-Validating Protocol for Empirical pKa Determination

To transition from theoretical derivation to empirical absolute, a robust analytical methodology is required. Because the pKa of the pyrimidine ring (~1.3) falls into the extreme acidic range where standard glass pH electrodes suffer from "acid error," a standard potentiometric titration is insufficient.

We must employ a Dual UV-Metric and Potentiometric Titration workflow. The pyrimidine ring acts as a natural chromophore; its UV absorbance spectrum shifts distinctly upon protonation, allowing us to use Target Factor Analysis (TFA) to extract the pKa optically, bypassing electrode limitations.

Step-by-Step Methodology

Step 1: System Calibration and Self-Validation (Gran Plotting)

• Prepare a standardized 0.15 M KCl background electrolyte solution to maintain constant ionic strength.

• Titrate a blank 0.15 M KCl solution with standardized 0.5 M HCl and 0.5 M KOH.

• Validation Check: Generate a Gran plot from the blank titration. The linear regression must yield an R2>0.999 . This step mathematically validates the exact concentration of the titrants and calibrates the electrode's response slope, eliminating systematic hardware errors.

Step 2: Sample Preparation

• Accurately weigh 1.5 mg of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid.

• Dissolve the compound in 10 mL of the 0.15 M KCl background electrolyte. (If aqueous solubility is initially low, use a co-solvent system like 20% Methanol/Water and extrapolate to 0% co-solvent using the Yasuda-Shedlovsky extrapolation).

Step 3: Dual-Sensor Titration Execution

• Submerge both the calibrated pH glass electrode and a fiber-optic UV dip probe (path length 10 mm) into the sample vial.

• Lower the pH of the solution to 1.0 using 0.5 M HCl.

• Initiate the automated titration, injecting 0.5 M KOH in 0.05 μ L increments under constant argon purging (to prevent CO2​ acidification).

• Continuously record the pH and capture full UV spectra (200–400 nm) at every injection point until the pH reaches 11.0.

Step 4: Orthogonal Data Processing

• For pKa2 (Carboxylic Acid, ~2.88): Utilize the potentiometric data. Calculate the first derivative of the volume-pH curve ( Δ pH/ Δ V) to identify the inflection point. Apply the Henderson-Hasselbalch equation to the buffer region to extract the exact pKa.

• For pKa1 (Pyrimidine N, ~1.3): Utilize the UV-metric data. Apply Target Factor Analysis (TFA) to the multi-wavelength spectral matrix. The shift in the λmax​ of the pyrimidine π→π∗ transition will isolate the exact ratio of protonated to unprotonated species at pH < 2.0, yielding a highly accurate pKa1 free from electrode acid error.

Sources

• 1. Phenylacetic Acid | C8H8O2 | CID 999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. skintypesolutions.com [skintypesolutions.com]
• 3. chembk.com [chembk.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Cross-Coupling Reactions Involving 2-Hydroxy-2-(pyrimidin-5-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] The functionalization of this privileged heterocycle is therefore of paramount importance in the discovery and development of novel pharmaceuticals. This guide provides a comprehensive overview of the application of modern cross-coupling strategies to a unique and valuable building block: 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid . While direct cross-coupling of this specific molecule is an emerging area, this document extrapolates from established principles of decarboxylative cross-coupling reactions of α-hydroxy acids and heteroaromatic systems to provide a robust theoretical framework and practical protocols. We will delve into the mechanistic underpinnings, catalyst selection, and reaction optimization, empowering researchers to leverage this versatile substrate in their synthetic campaigns.

Introduction: The Strategic Value of the Pyrimidine Moiety and Decarboxylative Coupling

The pyrimidine ring is a fundamental component of nucleobases and is prevalent in a wide array of FDA-approved drugs, exhibiting a broad spectrum of biological activities including anticancer, antiviral, and anti-inflammatory properties.[4][5] Consequently, the development of efficient and modular methods for the synthesis of substituted pyrimidines is a central theme in contemporary drug discovery.

Traditionally, the functionalization of pyrimidines relies on the cross-coupling of halopyrimidines with organometallic reagents. However, the use of pre-functionalized starting materials can add steps and limit the accessible chemical space. An attractive alternative is the use of carboxylic acids as coupling partners through decarboxylative cross-coupling.[6] This approach is particularly advantageous as it utilizes readily available, stable, and often biorenewable feedstocks.[6]

2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, an α-hydroxy acid derivative, is a prime candidate for such decarboxylative functionalization. The loss of carbon dioxide can drive the reaction forward and generate a nucleophilic pyrimidin-5-yl(hydroxy)methyl radical or a related organometallic intermediate, which can then participate in various cross-coupling reactions.

Proposed Reaction Pathway: Decarboxylative Cross-Coupling

The most plausible and powerful strategy for the direct functionalization of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid is through a decarboxylative cross-coupling reaction. This transformation involves the cleavage of the C-C bond between the carboxylic acid and the α-carbon, with concomitant loss of CO2, to form a new C-C or C-heteroatom bond.[6]

General Mechanism

The reaction is typically catalyzed by transition metals such as palladium, nickel, or copper, and can also be promoted by photoredox catalysis.[1][3][7] A generalized catalytic cycle for a palladium-catalyzed decarboxylative cross-coupling with an aryl halide is depicted below.

Caption: Proposed catalytic cycle for a palladium-catalyzed decarboxylative cross-coupling reaction.

The key steps involve:

• Oxidative Addition: The active Pd(0) catalyst adds to the coupling partner (e.g., an aryl halide, Ar-X).

• Ligand Exchange: The carboxylate of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid displaces the halide on the palladium center.

• Decarboxylation: The palladium-carboxylate intermediate undergoes decarboxylation to form a novel organopalladium species.

• Reductive Elimination: The two organic partners are eliminated from the palladium center, forming the desired product and regenerating the Pd(0) catalyst.

Key Cross-Coupling Methodologies and Protocols

Based on analogous reactions with heteroaromatic and α-hydroxy carboxylic acids, several cross-coupling strategies can be proposed for 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid.

Decarboxylative Suzuki-Miyaura Type Coupling

This approach would couple the pyrimidine derivative with boronic acids or their esters to form a new C-C bond. This is a powerful method for creating biaryl or heteroaryl-aryl structures.[8][9]

Table 1: Representative Conditions for Decarboxylative Suzuki-Miyaura Coupling

Component	Reagent/Conditions	Purpose	Citation(s)
Catalyst	Pd(OAc)2 or Pd(PPh3)4 (2-5 mol%)	Active palladium source	[8][9]
Ligand	SPhos, XPhos, or PPh3 (4-10 mol%)	Stabilizes catalyst, promotes oxidative addition	[8]
Base	K3PO4 or Cs2CO3 (2-3 equiv.)	Deprotonates carboxylic acid, facilitates ligand exchange	[9]
Oxidant/Mediator	Ag2CO3 or I2	Promotes decarboxylation	[9]
Solvent	Dioxane, Toluene, or DMF	Solubilizes reagents	[8][9]
Temperature	80-120 °C	Provides energy for reaction	[8][9]

Protocol 1: General Procedure for Decarboxylative Suzuki-Miyaura Coupling

Caption: Experimental workflow for a decarboxylative Suzuki-Miyaura coupling reaction.

• Reaction Setup: To a flame-dried Schlenk tube, add 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid (1.0 equiv.), the desired aryl boronic acid (1.5 equiv.), base (e.g., K3PO4, 2.5 equiv.), and oxidant (e.g., Ag2CO3, 1.5 equiv.).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., dioxane, to achieve a concentration of 0.1 M).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)2, 2 mol%) and ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Reaction: Heat the reaction mixture at the desired temperature (e.g., 100 °C) with stirring for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Decarboxylative Heck-Type Reaction

A decarboxylative Heck-type reaction would enable the coupling of the pyrimidine derivative with alkenes, providing access to 5-alkenylpyrimidines. This is a valuable transformation for introducing vinyl groups, which can be further functionalized.

Table 2: Representative Conditions for Decarboxylative Heck-Type Reaction

Component	Reagent/Conditions	Purpose	Citation(s)
Catalyst	Pd(OAc)2 or PdCl2(PPh3)2 (2-5 mol%)	Active palladium source	[6]
Ligand	PPh3 or P(o-tol)3 (4-10 mol%)	Stabilizes catalyst, influences regioselectivity	[6]
Base	Et3N or K2CO3 (2-3 equiv.)	Neutralizes HX byproduct	[6]
Oxidant	Ag2CO3 or benzoquinone	Promotes decarboxylation and reoxidizes Pd(0)	[6]
Solvent	Acetonitrile, Dioxane, or DMF	Solubilizes reagents	[6]
Temperature	100-140 °C	Provides energy for reaction	[6]

Protocol 2: General Procedure for Decarboxylative Heck-Type Reaction

• Reaction Setup: In a sealed tube, combine 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid (1.0 equiv.), the alkene (2.0 equiv.), base (e.g., Et3N, 3.0 equiv.), and oxidant (e.g., Ag2CO3, 2.0 equiv.).

• Solvent and Catalyst: Add the solvent (e.g., acetonitrile) followed by the palladium catalyst (e.g., Pd(OAc)2, 5 mol%) and ligand (e.g., PPh3, 10 mol%).

• Reaction: Seal the tube and heat the mixture at 120 °C for 24 hours.

• Workup and Purification: After cooling, filter the reaction mixture through a pad of celite, washing with ethyl acetate. Concentrate the filtrate and purify by column chromatography.

Photoredox-Mediated Decarboxylative Coupling

Visible-light photoredox catalysis offers a mild and powerful alternative for decarboxylative couplings.[3][7][10] This method often proceeds at room temperature and can tolerate a wider range of functional groups. An iridium or ruthenium-based photocatalyst, upon excitation with visible light, can initiate the decarboxylation process.

Table 3: Representative Conditions for Photoredox-Mediated Decarboxylative Coupling

Component	Reagent/Conditions	Purpose	Citation(s)
Photocatalyst	Ir[dF(CF3)ppy]2(dtbbpy)PF6 or Ru(bpy)3Cl2 (1-2 mol%)	Absorbs visible light and initiates electron transfer	[7][10]
Co-catalyst	NiCl2·glyme or other Ni(II) source (5-10 mol%)	Participates in the cross-coupling cycle	[3][10]
Ligand	dtbbpy or other bipyridine ligands (10-20 mol%)	Stabilizes the nickel catalyst	[10]
Base	DBU or an inorganic base (2-3 equiv.)	Deprotonates the carboxylic acid	[10]
Solvent	DMSO, DMF, or Acetonitrile	Solubilizes reagents and photocatalyst	[10]
Light Source	Blue LEDs (450 nm)	Excites the photocatalyst	[10]

Protocol 3: General Procedure for Photoredox-Mediated Decarboxylative Arylation

• Reaction Setup: To an oven-dried vial, add 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid (1.0 equiv.), the aryl halide (1.2 equiv.), photocatalyst (e.g., Ir[dF(CF3)ppy]2(dtbbpy)PF6, 1 mol%), nickel catalyst (e.g., NiCl2·glyme, 10 mol%), and ligand (e.g., dtbbpy, 20 mol%).

• Solvent and Base: Add anhydrous solvent (e.g., DMSO) and the base (e.g., DBU, 2.0 equiv.).

• Degassing: Sparge the solution with argon for 15 minutes.

• Irradiation: Place the vial in front of a blue LED lamp and stir at room temperature for 12-48 hours.

• Workup and Purification: Quench the reaction with water and extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate. Purify the residue by column chromatography.

Troubleshooting and Considerations

• Substrate Stability: 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid may be prone to simple decarboxylation under harsh thermal conditions. It is crucial to carefully control the reaction temperature.

• Catalyst Inhibition: The nitrogen atoms in the pyrimidine ring can potentially coordinate to the metal center and inhibit catalysis. The use of appropriate ligands is key to mitigate this effect.

• Regioselectivity: While the decarboxylation at the 5-position is expected, side reactions at other positions of the pyrimidine ring are possible, especially if C-H activation pathways are accessible.

• Anhydrous and Inert Conditions: Many cross-coupling catalysts are sensitive to air and moisture. The use of dry solvents and an inert atmosphere is generally recommended for optimal results and reproducibility.

Conclusion

Decarboxylative cross-coupling presents a highly promising avenue for the functionalization of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, offering a direct and atom-economical route to a diverse range of substituted pyrimidines. While further optimization for this specific substrate is warranted, the protocols and principles outlined in this guide, derived from extensive literature on analogous systems, provide a solid foundation for researchers to explore and develop novel synthetic methodologies. The continued advancement in this field will undoubtedly expand the synthetic chemist's toolbox and accelerate the discovery of new pyrimidine-based therapeutic agents.

References

• Decarboxylative cross coupling. In Wikipedia; 2023. [Link]

• Buskes, M. J.; Blanco, M.-J. Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. ACS Med. Chem. Lett.2022 , 13 (8), 1229-1235. [Link]

• Goossen, L. J.; Rodriguez, N.; Lauth-de Viguerie, N.; Melzer, B. Mechanism of Cu/Pd-Catalyzed Decarboxylative Cross-Couplings: A DFT Investigation. J. Am. Chem. Soc.2014 , 136 (28), 10033-10043. [Link]

• Noble, A.; MacMillan, D. W. C. Merging Photoredox and Nickel Catalysis: Decarboxylative Cross-Coupling of Carboxylic Acids with Vinyl Halides. J. Am. Chem. Soc.2014 , 136 (52), 18001-18004. [Link]

• Musacchio, A. J.; Lainhart, B. C.; Lin, S. Ni-Catalyzed Electrochemical Decarboxylative C–C Couplings in Batch and Continuous Flow. J. Am. Chem. Soc.2017 , 139 (46), 16578-16581. [Link]

• Noble, A.; MacMillan, D. W. C. Merging Photoredox and Nickel Catalysis: Decarboxylative Cross-Coupling of Carboxylic Acids with Vinyl Halides. Princeton University. [Link]

• Fu, G. C. Enantioselective Decarboxylative Acylation of α-Hydroxy Acids with Carboxylic Acids via Photoredox/Nickel Dual Catalysis. Angew. Chem. Int. Ed.2025 , 64 (28), e202506424. [Link]

• Maiti, D.; Patra, T. Photocatalytic decarboxylative alkenylation of α-amino and α-hydroxy acid-derived redox active esters by NaI/PPh3 catalysis. Chem. Commun.2018 , 54 (68), 9474-9477. [Link]

• Sahoo, S. K.; Oestreich, M. Palladium-catalyzed chemoselective decarboxylative coupling of alkynyl carboxylic acids with halogenated aryl triflates. Chem. Commun.2025 , 61 (44), 6061-6064. [Link]

• Buskes, M. J.; Blanco, M.-J. Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. ACS Publications. [Link]

• Catellani, M.; Motti, E.; Della Ca', N. Bimetallic Cooperative Catalysis for Decarbonylative Heteroarylation of Carboxylic Acids via C–O/C–H Coupling. J. Am. Chem. Soc.2020 , 142 (34), 14523-14533. [Link]

• Molander, G. A.; Robinson, J. R. Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation. Org. Lett.2021 , 23 (12), 4753-4758. [Link]

• Larrosa, I.; Perry, G. J. P. Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant. Chem. Commun.2019 , 55 (43), 6445-6448. [Link]

• Wu, Y.; Li, J.; Lu, H.; Wang, S. Pd-Catalyzed Decarboxylative Cross-Coupling of Sodium Pyrimidinecarboxylates with (Hetero)aryl Bromides. Tetrahedron Lett.2017 , 58 (22), 2164-2167. [Link]

• Lei, A.; Liu, C. Radical Decarboxylative Functionalizations Enabled by Dual Photoredox Catalysis. ACS Catal.2016 , 6 (7), 4473-4482. [Link]

• Larrosa, I.; Perry, G. J. P.; Duan, G.; Quibell, J. M. Decarboxylative Suzuki-Miyaura Coupling of (hetero)aromatic carboxylic acids using Iodine as the Terminal Oxidant. The University of Manchester. [Link]

• Decarboxylative Cross-Coupling Reactions A Modern Strategy for C-C-Bond Formation. Synfacts2019 , 15 (08), 869. [Link]

• Li, Z.; Wang, D.; Li, P. Silver catalysed decarboxylative alkylation and acylation of pyrimidines in aqueous media. Org. Biomol. Chem.2014 , 12 (31), 5946-5949. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bu.edu.eg [bu.edu.eg]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Homologues of epigenetic pyrimidines: 5-alkyl-, 5-hydroxyalkyl and 5-acyluracil and -cytosine nucleotides: synthesis, enzymatic incorporation into DNA and effect on transcription with bacterial RNA polymerase - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 8. Exploring Photoredox Catalytic Reactions as an Entry to Glycosyl-α-amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photoredox catalysis for accessing diverse molecular scaffolds from o-alkenyl aryl ureas - American Chemical Society [acs.digitellinc.com]
• 10. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Degradation of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid

Welcome to the Technical Support Center for 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid (CAS: 1516304-94-1). This compound presents unique handling challenges due to the juxtaposition of an electron-deficient pyrimidine ring and a highly reactive α -hydroxy acid moiety.

This guide is designed for drug development professionals and analytical chemists to diagnose, troubleshoot, and prevent degradation during storage and experimental workflows.

Mechanistic Causality of Degradation

To stop degradation, you must first understand the chemical causality driving it. The primary vulnerability of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid lies in its α -hydroxy acid functional group.

Unlike standard carboxylic acids, α -hydroxy acids are highly susceptible to oxidative decarboxylation [1]. When exposed to ambient oxygen, trace transition metals (such as Fe²⁺ or Cu²⁺ leached from stainless steel tools or low-grade glassware) coordinate with the hydroxyl and carboxyl oxygen atoms. This metal-substrate complex acts as a functional model for nonheme iron oxygenases, facilitating an electron transfer that activates ambient O₂. This rapidly cleaves the aliphatic C1-C2 bond, releasing carbon dioxide (CO₂) and water, and leaving behind pyrimidine-5-carboxaldehyde [1].

Furthermore, the electron-withdrawing nature of the pyrimidine ring increases the acidity of the α -proton, making the molecule highly sensitive to micro-environmental pH shifts caused by atmospheric moisture (hygroscopicity).

Quantitative Degradation Matrix

The following table summarizes the quantitative stress conditions that trigger degradation, the resulting analytical signatures, and targeted mitigation strategies based on ICH Q1A(R2) stability testing principles[2].

Stress Condition	Primary Degradation Pathway	Observed Degradant (LC-MS)	Mitigation Strategy
Ambient Air / O₂	Oxidative Decarboxylation	Pyrimidine-5-carboxaldehyde ( Δ -46 Da)	Argon/Nitrogen headspace backfill; degassed solvents.
Trace Metals (Fe, Cu)	Metal-Catalyzed Oxidation	Pyrimidine-5-carboxaldehyde ( Δ -46 Da)	Use PTFE/ceramic tools; add 0.1 mM EDTA to buffers.
Humidity (>60% RH)	Hygroscopic Micro-dissolution	Broad peak tailing, dimers	Store with indicating desiccant in double-sealed bags.
Thermal (>40°C)	Thermal Decarboxylation	Pyrimidine-5-carboxaldehyde ( Δ -46 Da)	Long-term storage at 2–8°C or -20°C.
Photolytic (UV/Vis)	Radical Propagation	Complex mixture / Polymerization	Amber silanized glassware; store in the dark.

Diagnostic Workflows & Validated Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the workflow includes internal controls to prove that the mitigation strategy is actively working, rather than relying on assumption.

Protocol A: Trace-Metal Free Stock Solution Preparation

Degradation in solution is almost always catalyzed by trace metals and dissolved oxygen. This protocol eliminates both variables.

• Step 1: Solvent Deoxygenation. Use only LC-MS grade solvents. Sparge the solvent with ultra-pure Argon for 15 minutes prior to dissolving the API.

  • Causality: Displacing dissolved O₂ starves the oxidative decarboxylation pathway of its terminal electron acceptor.

• Step 2: Chelation. If preparing an aqueous buffer, add 0.1 mM EDTA or DTPA before adding the compound.

  • Causality: Chelators sequester trace Fe²⁺/Cu²⁺ ions, preventing them from coordinating with the α -hydroxy acid moiety and initiating C-C bond cleavage[1].

• Step 3: Tool Selection. Weigh the solid using a static-free PTFE or ceramic spatula. Transfer into a silanized amber glass vial.

  • Causality: Stainless steel spatulas shed microscopic iron particles. Silanized glass prevents the leaching of silicates and trace metals common in standard borosilicate glass.

• Step 4: Self-Validation (The Control Check). Prepare two aliquots. To Aliquot A, add 10 µM H₂O₂ (Positive Stress Control). Leave Aliquot B as prepared. Analyze both via LC-MS at T=0 and T=24 hours.

  • Validation Logic: If Aliquot B remains >99% intact while Aliquot A degrades into pyrimidine-5-carboxaldehyde, your protocol successfully isolated the compound from baseline oxidative stress. If both degrade, your solvent contains pre-existing peroxide or metal contamination.

Protocol B: ICH Q1A(R2) Compliant Solid-State Forced Degradation

To establish a reliable shelf-life, you must define the exact failure points of your specific batch's crystal habit according to regulatory guidelines[2].

• Step 1: Thermal & Hygroscopic Stressing. Place 10 mg aliquots of the solid API into open watch glasses and sealed vials. Incubate at 40°C / 75% RH (Accelerated) and 50°C (Stress) for 14 days[2].

  • Causality: Testing open vs. closed containers differentiates between purely thermal decarboxylation and moisture-accelerated degradation.

• Step 2: Photolytic Stressing. Expose a sealed amber vial and a clear glass vial to 1.2 million lux hours of light.

  • Causality: Pyrimidine rings absorb UV light, which can generate radicals that propagate through the α -hydroxy group.

• Step 3: Self-Validation (Mass Balance Analysis). Analyze the stressed samples using HPLC-UV/MS. Calculate the total molar mass of the intact API plus the quantified pyrimidine-5-carboxaldehyde degradant.

  • Validation Logic: The sum must equal 100% ( ±2% ) of the initial molar concentration. If the mass balance falls below 98%, an undetected secondary degradation pathway (e.g., pyrimidine ring opening or volatile loss) is occurring, and the HPLC method must be adjusted to capture highly polar degradants.

Visualizations of Degradation and Troubleshooting

Fig 1: Oxidative decarboxylation pathway of the α -hydroxy acid moiety catalyzed by trace metals.

Fig 2: Decision tree for troubleshooting and mitigating storage degradation in solid and solution states.

Frequently Asked Questions (FAQs)

Q: My LC-MS analysis of the stored compound shows a major impurity with a mass shift of -46 Da. What is happening? A: This is the definitive analytical signature of oxidative decarboxylation. The parent mass of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid is approximately 154 Da. A loss of 46 Da corresponds to the simultaneous loss of a carboxyl group (CO₂, 44 Da) and two protons (2 Da) during oxidation. The resulting molecule is pyrimidine-5-carboxaldehyde (approx. 108 Da). You must eliminate oxygen and trace metals from your storage environment to prevent this.

Q: We observe degradation of the solid powder even when stored at 4°C in the dark. How can we stop this? A: Solid-state degradation at low temperatures usually points to hygroscopicity. Because the compound contains both hydroxyl and carboxyl groups, it readily forms hydrogen bonds with atmospheric moisture. This absorbed moisture creates a microscopic aqueous environment on the powder's surface, mobilizing trace impurities and facilitating auto-oxidation. Ensure the compound is stored in a tightly sealed container backfilled with Argon, placed inside a secondary container with indicating silica gel desiccant.

Q: Can I use standard stainless steel spatulas to handle the API? A: It is highly discouraged. Stainless steel sheds trace amounts of iron (Fe²⁺/Fe³⁺). α -hydroxy acids form tight coordination complexes with iron, which then act as catalysts that rapidly accelerate oxidative decarboxylation upon exposure to ambient O₂[1]. Always use PTFE, ceramic, or plastic spatulas when handling this compound.

Q: The white powder turned slightly yellow after a few months. Is it still usable? A: No, a color change to yellow indicates that degradation has already occurred. The formation of pyrimidine-5-carboxaldehyde can lead to subsequent aldol condensations or polymerization of the aldehyde degradants, which creates extended conjugated π -systems that absorb blue light (appearing yellow). The batch should be re-purified or discarded.

References

• ICH Q1A (R2)
• Oxidative Decarboxylation of α -Hydroxy Acids by a Functional Model of the Nonheme Iron Oxygenase, CloR National Institutes of Health (NIH) / PubMed Central (PMC)

Sources

• 1. Oxidative Decarboxylation of α-Hydroxy Acids by a Functional Model of the Nonheme Iron Oxygenase, CloR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Support Center: Optimizing Purification of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid by Recrystallization

This technical support center is designed for researchers, scientists, and drug development professionals. It provides in-depth guidance on the purification of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid via recrystallization. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot and optimize your purification process effectively.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid that influence its recrystallization?

A1: 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid possesses three key functional groups that dictate its physical properties: a pyrimidine ring, a carboxylic acid, and an alpha-hydroxyl group. The nitrogen atoms in the pyrimidine ring, along with the hydroxyl and carboxylic acid groups, can act as both hydrogen bond donors and acceptors. This extensive hydrogen bonding capability makes the molecule quite polar and leads to a relatively high melting point and solubility in polar solvents.[1][2] Successful recrystallization hinges on finding a solvent system that can overcome the strong intermolecular forces in the crystal lattice at high temperatures but not at low temperatures.[3][4]

Q2: Why is recrystallization the preferred method for purifying this compound?

A2: Recrystallization is an ideal technique for purifying solid organic compounds like 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid because it exploits differences in solubility between the target compound and its impurities.[1][4] It is highly effective at removing small amounts of impurities, is scalable, and can yield a product of very high purity. Given the crystalline nature of many pyrimidine derivatives, this method is particularly suitable.[5][6]

Q3: What are the primary safety considerations when working with this compound and the associated solvents?

A3: While 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid itself is a relatively safe compound under standard laboratory conditions, it may cause eye and skin irritation.[5] Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Recrystallization often involves heating flammable organic solvents; therefore, a heating mantle should be used instead of a Bunsen burner, and the procedure should be performed in a well-ventilated fume hood.[3]

Solvent Selection for Recrystallization

The ideal recrystallization solvent should dissolve the compound sparingly or not at all at room temperature but dissolve it completely at or near its boiling point.[3][4] For a polar molecule like 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, polar solvents are the primary candidates.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Suitability Notes
Water	100	80.1	High polarity. Good potential "poor" solvent in a mixed system or as a primary solvent if solubility is low at room temp.
Ethanol	78	24.5	Good general-purpose polar protic solvent. Often used in combination with water for pyrimidine derivatives.[7][8]
Methanol	65	32.7	Similar to ethanol but more polar and has a lower boiling point. Pyrimidine derivatives often show good solubility in methanol.[2][8]
Isopropanol	82	19.9	Less polar than ethanol; may offer a better solubility differential between hot and cold.
Ethyl Acetate	77	6.0	Medium polarity. May be a good choice if impurities are highly polar or non-polar.
Acetonitrile	82	37.5	Polar aprotic solvent. Can be effective, but care must be taken as it has a relatively high boiling point.
Acetic Acid	118	6.2	Can act as a solvent and may improve the solubility of weakly basic compounds through salt formation.[9] Use with caution due to its high boiling point and reactivity.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This is the simplest method and should be attempted first.

• Dissolution: Place the crude 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid in an Erlenmeyer flask. Add a minimal amount of the selected solvent (e.g., ethanol) and a boiling chip.[3]

• Heating: Gently heat the mixture to boiling while stirring. Add small portions of hot solvent until the compound just dissolves completely. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated upon cooling.[1][4]

• Hot Filtration (Optional): If insoluble impurities or colored impurities (requiring charcoal treatment) are present, perform a hot gravity filtration. Pre-heat the funnel and receiving flask to prevent premature crystallization.[7][10]

• Cooling & Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[3] Once at room temperature, cooling may be completed in an ice bath to maximize yield.[10]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing dissolved impurities.

• Drying: Dry the crystals in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Mixed-Solvent Recrystallization

This technique is used when no single solvent has the ideal solubility characteristics.[10] A common and effective pair for pyrimidine derivatives is Ethanol/Water.[7]

• Solvent Pair Selection: Choose two miscible solvents. The target compound should be highly soluble in one ("good" solvent, e.g., ethanol) and poorly soluble in the other ("poor" solvent, e.g., water).

• Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent.

• Addition of "Poor" Solvent: While keeping the solution hot, add the "poor" solvent dropwise until the solution becomes faintly cloudy (the cloud point). This indicates the solution is now saturated.[10]

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization, Collection, and Drying: Follow steps 4-7 from the single-solvent protocol.

Troubleshooting Guide

Problem: My compound will not fully dissolve in the hot solvent.

• Possible Cause: Insufficient solvent was added, or an inappropriate solvent was chosen.

• Solution:

  • Continue adding small portions of the hot solvent until the compound dissolves. Be patient, as dissolution may take time.

  • If an excessive amount of solvent is required (more than 10-20 times the mass of the solute), the solvent is likely a poor choice. Evaporate the current solvent and select a more suitable one in which the compound has higher solubility at elevated temperatures.[10]

Problem: No crystals form upon cooling.

• Possible Causes: The solution is not sufficiently saturated (too much solvent was used), or the solution is supersaturated.[7][10]

• Solutions:

  • Induce Nucleation: Try scratching the inside of the flask with a glass rod just below the surface of the liquid.[3][4] The microscopic scratches provide a surface for crystal growth to begin.

  • Add a Seed Crystal: If available, add a tiny crystal of the pure compound to the solution. This provides a template for crystallization.[4][7]

  • Increase Concentration: Gently heat the solution to evaporate some of the solvent, thereby increasing the solute concentration. Allow it to cool again slowly.[10]

  • Re-evaluate Solvent: The compound may be too soluble in the chosen solvent even at low temperatures. Consider a different solvent or a mixed-solvent system.[7]

Problem: The compound "oils out" instead of forming crystals.

• Possible Causes: The boiling point of the solvent is higher than the melting point of the compound, causing it to melt before dissolving. Alternatively, the solution is too concentrated, and the compound comes out of solution above its melting point.[3][7]

• Solutions:

  • Reheat the solution to dissolve the oil completely.

  • Add a small amount of additional hot solvent to decrease the saturation point.[7][10]

  • Allow the solution to cool much more slowly. A slower cooling rate provides more time for the molecules to arrange themselves into a crystal lattice rather than aggregating as an amorphous oil.

  • If the problem persists, choose a solvent with a lower boiling point.[10]

Problem: The final product yield is very low.

• Possible Causes: Too much solvent was used, causing a significant portion of the compound to remain in the mother liquor.[7] Premature crystallization occurred during hot filtration. The crystals were washed with too much cold solvent or with solvent that was not cold enough.

• Solutions:

  • Minimize Solvent: Always use the absolute minimum amount of hot solvent required for complete dissolution.[1]

  • Optimize Filtration: Ensure the filtration apparatus is pre-heated before a hot filtration step to prevent the product from crashing out on the filter paper.[7][10]

  • Efficient Washing: Use only a minimal amount of ice-cold solvent to wash the crystals during collection.

  • Second Crop: The mother liquor can be concentrated by boiling off some solvent and cooling again to obtain a second, though likely less pure, crop of crystals.

Problem: The recrystallized product is still colored or impure.

• Possible Causes: The chosen solvent did not effectively differentiate between the compound and the impurities.[10] The cooling was too rapid, trapping impurities within the crystal lattice.

• Solutions:

  • Charcoal Treatment: For colored impurities, add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal adsorbs the colored compounds. Do not add charcoal to a boiling solution, as it can cause violent bumping.

  • Re-crystallize: Perform a second recrystallization on the obtained product, ensuring a very slow cooling rate.[10]

  • Change Solvents: The impurity may have similar solubility properties in the chosen solvent. Experiment with a different solvent or solvent system that may better separate the compound from the impurity.

// Nodes start [label="Recrystallization Issue?", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Problems no_crystals [label="No Crystals Form", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; oiling_out [label="Compound 'Oils Out'", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; low_yield [label="Low Yield", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; impure_product [label="Still Impure / Colored", style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

// Solutions sol_scratch [label="Scratch Flask / Add Seed Crystal", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_concentrate [label="Evaporate Some Solvent", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_add_solvent [label="Reheat & Add More Solvent", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_slow_cool [label="Cool More Slowly", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_new_solvent [label="Change Solvent System", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_min_solvent [label="Use Minimum Hot Solvent", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_preheat [label="Pre-heat Filtration Funnel", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_charcoal [label="Use Activated Charcoal", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_recrystallize [label="Re-crystallize Again", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> no_crystals; start -> oiling_out; start -> low_yield; start -> impure_product;

no_crystals -> sol_scratch [label="If supersaturated"]; no_crystals -> sol_concentrate [label="If too dilute"]; no_crystals -> sol_new_solvent [label="If still no crystals"];

oiling_out -> sol_add_solvent; oiling_out -> sol_slow_cool; oiling_out -> sol_new_solvent [label="If problem persists"];

low_yield -> sol_min_solvent; low_yield -> sol_preheat;

impure_product -> sol_charcoal [label="If colored"]; impure_product -> sol_recrystallize; impure_product -> sol_new_solvent [label="If co-crystallizing"]; } Caption: Decision tree for troubleshooting common recrystallization issues.

Assessing Purity of the Final Product

Verifying the purity of the final product is a critical step. No single method is foolproof; a combination of techniques provides the most reliable assessment.

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method for purity assessment.

  • Methodology: A validated reverse-phase HPLC (RP-HPLC) method is typically used. A C18 column is common. The mobile phase often consists of a mixture of an aqueous buffer (e.g., water with 0.1% formic or acetic acid) and an organic solvent like acetonitrile or methanol.[11][12] A gradient elution (where the mobile phase composition changes over time) is often employed to resolve impurities with different polarities.

  • Interpretation: A pure sample should yield a single, sharp, symmetrical peak at a specific retention time. The presence of other peaks indicates impurities. The area of the impurity peaks relative to the main peak can be used to quantify purity (e.g., area percent).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired compound and detect the presence of impurities.

  • Methodology: The purified compound is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD).

  • Interpretation: The resulting spectrum should show peaks corresponding to all the protons/carbons in the target molecule with the correct chemical shifts, splitting patterns, and integrations. Impurity peaks will appear as unexpected signals in the spectrum.

• Melting Point Analysis: A pure crystalline solid has a sharp, well-defined melting point range (typically < 2°C).

  • Methodology: A small amount of the dry, crystalline product is analyzed using a calibrated melting point apparatus.

  • Interpretation: Impurities disrupt the crystal lattice, typically causing the melting point to be depressed and the range to broaden. Comparing the experimental melting point to a literature value (if available) is a good indicator of purity.

References

• Benchchem. (n.d.). Technical Support Center: Purification of 2,4-Dimethylpyrimidine-5-carboxylic Acid by Recrystallization.
• Benchchem. (n.d.). Technical Support Center: Optimizing Recrystallization and Purification.
• Wired Chemist. (n.d.). Recrystallization.
• ChemBK. (2024, April 9). 2-(pyrimidin-5-yl)acetic acid.
• Unknown. (n.d.). Recrystallization.
• ResearchGate. (n.d.). Recrystallization.
• RSC Publishing. (n.d.). Analytical Methods.
• Revue Roumaine de Chimie. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K.
• MedCrave online. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents.
• MDPI. (2022, June 9). Acetic Acid as Processing Aid Dramatically Improves Organic Solvent Solubility of Weakly Basic Drugs for Spray Dried Dispersion Manufacture.
• Unknown. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
• ResearchGate. (2013, September 15). Synthesis and Biological evaluation of some novel 2-Hydroxy Pyrimidines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Recrystallization [wiredchemist.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chembk.com [chembk.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. revroum.lew.ro [revroum.lew.ro]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. ptfarm.pl [ptfarm.pl]

Technical Support Center: Catalytic Reactions Involving 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid in catalytic reactions. Our focus is to provide in-depth troubleshooting advice and answers to frequently asked questions to help you mitigate the oxidative degradation of this molecule, ensuring higher yields and reproducible results.

Introduction: The Challenge of Oxidative Instability

2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, an α-hydroxy acid derivative, is a valuable building block in medicinal chemistry. However, its structure presents a significant challenge: the hydroxyl group alpha to the carboxylic acid and the electron-deficient pyrimidine ring make it susceptible to oxidation. This degradation can occur before, during, or after a catalytic reaction, leading to reduced yields, complex product mixtures, and difficulties in purification. This guide provides actionable strategies to prevent these undesirable side reactions.

Troubleshooting Guide: Addressing Oxidation-Related Issues

This section tackles specific problems you might encounter during your experiments, offering potential causes and solutions in a direct question-and-answer format.

Question 1: My reaction yield is consistently low, and I observe multiple byproducts by LC-MS. How do I know if oxidation is the culprit?

Answer: Low yields and the formation of multiple byproducts are classic indicators of substrate degradation. In the case of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, oxidation is a likely cause.

Identifying Oxidative Byproducts:

• Decarboxylation Products: The loss of CO2 is a common oxidative pathway for α-hydroxy acids, which could lead to the formation of pyrimidin-5-ylmethanol or further oxidation products.[1][2]

• Keto-Acid Formation: Oxidation of the secondary alcohol will yield the corresponding α-keto acid, 2-oxo-2-(pyrimidin-5-yl)acetic acid.

Troubleshooting Steps:

• Reaction Monitoring: Carefully monitor your reaction by TLC or LC-MS at regular intervals. Look for the appearance of new spots or peaks that could correspond to the byproducts mentioned above.

• Control Experiment: Run a control experiment without the catalyst but under the same reaction conditions (temperature, solvent, etc.). If you still observe degradation, the issue might be the inherent instability of the starting material under those conditions.

• Inert Atmosphere: Ensure your reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen) to exclude oxygen, a primary oxidant.[3][4]

Question 2: I'm performing a catalytic hydrogenation, and my catalyst seems to be deactivating quickly. Could oxidation of my starting material be affecting the catalyst?

Answer: Yes, it's possible. While catalyst poisoning by other impurities is common, the degradation products of your starting material could also contribute to catalyst deactivation.[5]

Potential Mechanisms:

• Adsorption of Byproducts: Oxidized byproducts may adsorb strongly to the catalyst surface, blocking active sites.

• Change in Reaction Medium pH: The formation of acidic or basic byproducts could alter the pH of the reaction mixture, affecting catalyst activity and stability.

Solutions:

• Purify Starting Material: Ensure the 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid you are using is of high purity and free from any residual oxidation inhibitors or promoters from its synthesis.

• Optimize Reaction Conditions: Lowering the reaction temperature may reduce the rate of oxidation without significantly impacting the desired catalytic cycle.

• Use of Scavengers: In some cases, adding a small amount of a polymeric scavenger can help remove inhibitory byproducts from the reaction mixture.

Question 3: Even with an inert atmosphere, I'm still seeing signs of oxidation. What other measures can I take?

Answer: While an inert atmosphere is crucial, it may not be sufficient, especially if trace amounts of oxygen are present in your solvents or reagents. Here are some advanced techniques:

Advanced Strategies for Oxygen Exclusion:

• Solvent Degassing: Thoroughly degas your solvents before use. Common methods include:

  • Sparging: Bubbling an inert gas (Argon or Nitrogen) through the solvent for 30-60 minutes.[4]

  • Freeze-Pump-Thaw: This is a more rigorous method for achieving very low oxygen levels, especially for sensitive reactions.

• Use of Antioxidants: The addition of a catalytic antioxidant can help to scavenge residual oxygen or reactive oxygen species (ROS) that may form.[6][7]

Antioxidant Class	Example	Typical Concentration	Considerations
Phenolic	BHT (Butylated hydroxytoluene)	0.01 - 0.1 mol%	Can sometimes interfere with catalytic cycles.
Phosphites	Triphenyl phosphite	0.1 - 1 mol%	Can act as a ligand for some metal catalysts.
Thioethers	Thioanisole	0.1 - 1 mol%	Potential for catalyst poisoning with some metals.

• Catalyst Choice: Some catalysts are inherently more prone to promoting oxidation. If possible, screen different catalysts to find one that is less sensitive to oxidative conditions.[8]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid to prevent long-term degradation?

A1: To ensure the long-term stability of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, it should be stored in a cool, dark, and dry place. A desiccator or a glovebox with an inert atmosphere is ideal. Avoid exposure to light and air, which can accelerate oxidative degradation.

Q2: Can the pyrimidine ring itself participate in oxidative side reactions?

A2: Yes, the pyrimidine ring is an electron-deficient heterocycle, which can influence the molecule's overall reactivity. While the primary site of oxidation is the α-hydroxy acid moiety, the pyrimidine ring can be susceptible to nucleophilic attack or other transformations under certain catalytic conditions, especially in the presence of strong oxidants or reductants.[9][10]

Q3: Are there any specific classes of catalysts I should be wary of when working with this substrate?

A3: Catalysts known for their strong oxidative potential should be used with caution. This includes certain high-valent metal catalysts or systems that generate reactive oxygen species as part of their catalytic cycle.[11] It is always advisable to perform small-scale test reactions to assess the compatibility of your catalyst with 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid.

Q4: How do I properly set up a reaction under an inert atmosphere without a glovebox?

A4: A Schlenk line or even a simple balloon setup can be used to create an inert atmosphere.[12][13][14][15]

Basic Inert Atmosphere Setup:

• Dry Glassware: Flame-dry or oven-dry all glassware to remove adsorbed water.

• Assemble and Purge: Assemble the glassware while hot and immediately begin purging with an inert gas (Argon or Nitrogen).

• Maintain Positive Pressure: Use a balloon filled with the inert gas to maintain a slight positive pressure throughout the reaction, preventing air from entering the system.[13]

Experimental Protocols

Protocol 1: General Procedure for Setting Up a Reaction Under an Inert Atmosphere

• Glassware Preparation: Oven-dry a round-bottom flask equipped with a magnetic stir bar at 120 °C for at least 4 hours.

• Assembly and Flushing: While the flask is still warm, seal it with a rubber septum and clamp it to a stand. Insert a needle connected to a nitrogen or argon line and a second "exit" needle. Flush the flask for 5-10 minutes to displace the air.[12]

• Reagent Addition: Add your solid reagents to the flask against a positive flow of inert gas. Liquid reagents should be added via a syringe through the septum.

• Solvent Addition: Add degassed solvent to the reaction flask via a cannula or syringe.

• Reaction Initiation: Once all reagents and the solvent have been added, remove the exit needle and leave the inert gas balloon in place to maintain positive pressure. Begin stirring and heating as required by your specific protocol.

Protocol 2: Solvent Degassing by Sparging

• Setup: Place your solvent in a flask with a sidearm. Seal the main opening with a septum and insert a long needle connected to an inert gas line, ensuring the needle tip is below the solvent surface. Insert an exit needle in the septum that does not reach the solvent.

• Sparging: Bubble the inert gas through the solvent at a moderate rate for 30-60 minutes.

• Storage: Once degassed, store the solvent under a positive pressure of the inert gas.

Visualizations

Caption: A decision tree for troubleshooting low reaction yields.

Caption: Workflow for setting up an inert atmosphere reaction.

References

• Fiveable. (2025, August 15). Inert atmosphere: Organic Chemistry II Study Guide.
• Benchchem. (2025). Technical Support Center: Preventing Oxidation of Cu(I)
• Benchchem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis.
• MoreLife. (2004, July). Catalytic antioxidants: a radical approach to new therapeutics. Drug Discovery Today.
• Science Alert. Insights of Antioxidants as Molecules for Drug Discovery.
• Benchchem. (2025, December).
• Chemistry LibreTexts. (2022, May 5). 7.
• Aeolus Pharmaceuticals. (2024, October 14).
• YouTube. (2022, February 2).
• Journal of Materials Chemistry B. (2019, May 7). Catalytic antioxidants for therapeutic medicine.
• ResearchGate. (2015, June 8). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box?.
• Benchchem. (2025, December). Troubleshooting common issues in pyrimidine synthesis.
• ResearchGate. (2021, August 8).
• PubMed. (2017, October 1). Mechanisms of protection against irreversible oxidation of the catalytic cysteine of ALDH enzymes: Possible role of vicinal cysteines.
• Benchchem. (2025, December).
• MDPI. (2025, September 12).
• ResearchGate. (2014, October 27).
• ECHEMI. (2014, October 27).
• ACS GCI Pharmaceutical Roundtable.
• Slideshare.
• ChemBK. (2024, April 9). 2-(pyrimidin-5-yl)acetic acid.
• Der Pharma Chemica.
• Guidechem. Methyl 2-hydroxy-2-(pyrimidin-5-yl)
• Catalysis Science & Technology.
• International Journal of Research in Pharmacy and Pharmaceutical Sciences. (2023, January 27).
• Journal of Saudi Chemical Society. (2025, November 29).
• Growing Science. (2021, August 16).
• EvitaChem. Buy 2-Fluoro-2-(pyrimidin-5-yl)acetic acid (EVT-15410213).
• ResearchGate. (2013, September 15). Synthesis and Biological evaluation of some novel 2-Hydroxy Pyrimidines.
• Sigma-Aldrich. 2-(pyrimidin-2-yloxy)acetic acid.

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Reference Data & Comparative Studies

Comparative reactivity of 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid versus mandelic acid

Comparative Reactivity Guide: 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid vs. Mandelic Acid

Executive Summary

For researchers and drug development professionals, the selection of chiral α -hydroxy acid (AHA) building blocks dictates the downstream synthetic strategy and the pharmacokinetic stability of the final active pharmaceutical ingredient (API). While mandelic acid[1] serves as the classical benchmark for aromatic AHAs, substituting its phenyl ring with a pyrimidin-5-yl moiety to form 2-hydroxy-2-(pyrimidin-5-yl)acetic acid fundamentally rewrites the molecule's reactivity profile. This guide provides an authoritative, data-driven comparison of these two scaffolds, focusing on how profound electronic differences dictate their behavior in nucleophilic substitution, oxidation, and chiral stability.

Mechanistic Causality: Electronic Effects on Reactivity

The divergence in reactivity between these two compounds is governed entirely by the electronic nature of their aromatic systems.

Mandelic acid features a phenyl ring that acts as a mild electron donor via resonance, capable of stabilizing adjacent positive charges. Conversely, the pyrimidin-5-yl ring is a profoundly electron-deficient π -system[2]. The two sp2 -hybridized nitrogen atoms in the pyrimidine ring exert powerful inductive (-I) and mesomeric (-M) electron-withdrawing effects, pulling electron density away from the α -carbon.

Impact on Acidity and Racemization: Mandelic acid exhibits a carboxylic acid pKa​ of approximately 3.37 to 3.85[3][4]. The electron-withdrawing pyrimidine ring in the analog stabilizes the carboxylate conjugate base, significantly increasing its acidity (lowering the pKa​ ). More critically for chiral drug development, this electronic environment drastically increases the acidity of the α -proton. While enantiopure mandelic acid requires relatively harsh basic conditions to racemize, the pyrimidine analog is highly susceptible to base-catalyzed epimerization under mild conditions.

Impact on Nucleophilic Substitution: When derivatizing the α -hydroxyl group (e.g., via halogenation or esterification), mandelic acid can readily proceed through an SN​1 pathway because the intermediate benzylic carbocation is resonance-stabilized by the phenyl ring. The pyrimidine analog, however, strongly repels positive charge accumulation at the α -position. This completely destabilizes any potential carbocation, shutting down the SN​1 pathway and forcing strict adherence to SN​2 conditions.

Mechanistic divergence in substitution pathways due to aromatic ring electronic effects.

Comparative Physicochemical & Reactivity Profile

To facilitate rapid decision-making in synthetic route design, the quantitative and qualitative differences between the two scaffolds are summarized below:

Property	Mandelic Acid	2-Hydroxy-2-(pyrimidin-5-yl)acetic acid
Aromatic System	Phenyl (Electron-rich, π -donating)	Pyrimidin-5-yl (Electron-deficient, π -withdrawing)
pKa​ (Carboxylic Acid)	~3.37 - 3.85	< 3.0 (Predicted via strong inductive effect)
α -Carbocation Stability	High (Resonance stabilized)	Very Low (Destabilized by heteroatoms)
Preferred Substitution	SN​1 or SN​2 (Depending on leaving group)	Strictly SN​2
Carbonyl Electrophilicity	Standard AHA baseline	Highly electrophilic (Accelerated esterification)
Racemization Susceptibility	Low to Moderate	High (Due to increased α -proton acidity)

Self-Validating Experimental Protocols

To empirically validate the theoretical reactivity differences, the following standardized workflows are designed to isolate specific electronic variables.

Protocol A: Potentiometric Determination of pKa​

Causality: This protocol quantifies the inductive (-I) pull of the pyrimidine ring by measuring the thermodynamic stability of the resulting carboxylate anion.

• Preparation: Prepare 0.01 M solutions of both mandelic acid and 2-hydroxy-2-(pyrimidin-5-yl)acetic acid in degassed, ultra-pure water (18.2 MΩ·cm).

• Environment: Conduct the titration in a jacketed vessel at exactly 25.0 °C under a continuous argon purge to prevent atmospheric CO2​ from forming carbonic acid and skewing the baseline.

• Titration: Titrate with standardized 0.01 M NaOH using an automated potentiometric titrator.

• Validation: Plot the first derivative of the pH curve ( dpH/dV ) to precisely locate the equivalence point. The pKa​ is self-validated by extracting the pH value at exactly half the equivalence volume.

Protocol B: Kinetic Profiling of α -Hydroxyl Oxidation

Causality: Oxidizing the secondary alcohol to an α -keto acid highlights the difference in electron density at the α -carbon. The electron-deficient pyrimidine ring makes the removal of hydride/electrons more difficult compared to the phenyl ring.

Standardized experimental workflow for kinetic profiling of alpha-hydroxyl oxidation.

• Reaction Setup: Dissolve 1.0 mmol of the target AHA in 10 mL of anhydrous dichloromethane (DCM) under nitrogen.

• Oxidation: Add 1.2 mmol (1.2 eq) of Dess-Martin Periodinane (DMP). Note: DMP is chosen specifically over aqueous oxidants (like KMnO4​ ) to prevent the oxidative decarboxylation side-reactions that AHAs are notoriously prone to.

• Sampling: Withdraw 100 μL aliquots at t=5,15,30,60, and 120 minutes.

• Quench & Analysis: Immediately quench each aliquot into a 1:1 mixture of saturated aqueous NaHCO3​ and Na2​S2​O3​ . Extract the organic layer, filter, and analyze via HPLC-UV to plot the conversion rate over time. The pyrimidine analog is expected to exhibit a slower oxidation rate due to the electron-withdrawing effect destabilizing the transition state.

References

• Mandelic Acid.DrugFuture.
• Chemical Structure and Physical Properties of Mandelic Acid.Biolyphar.
• Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO).ACS Publications.
• Mandelic acid - Wikipedia.Wikipedia.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Mandelic Acid [drugfuture.com]
• 4. Chemical Structure and Physical Properties of Mandelic Acid Factory Sell Top Quality [biolyphar.com]

A Comparative Guide to Reference Standards for 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid Purity Testing

Introduction

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, a potential building block in drug synthesis, establishing a robust purity profile is a critical-path activity. This guide provides an in-depth comparison of analytical methodologies and reference standard strategies for the comprehensive purity assessment of this chiral heteroaromatic α-hydroxy acid. Our focus is to move beyond procedural steps to elucidate the scientific rationale behind method selection, ensuring a self-validating and scientifically sound approach to quality control.

The molecule , 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, possesses several key structural features that dictate the required analytical scrutiny:

• A Chiral Center: The α-carbon is a stereocenter, necessitating control of enantiomeric purity.

• A Carboxylic Acid Group: This functional group provides a handle for acid-base chemistry and specific derivatization reactions.[1][2]

• A Pyrimidine Ring: A heteroaromatic system that can influence the molecule's chromatographic behavior and susceptibility to specific degradation pathways.

• Polarity: The presence of hydroxyl and carboxyl groups imparts significant polarity, influencing choices in chromatography.

This guide will compare and contrast the essential analytical techniques required to build a complete purity profile, grounded in the principles outlined by international regulatory bodies.[3][4][5][6][7]

The Role and Qualification of Reference Standards

Before delving into analytical techniques, it is crucial to understand the hierarchy and purpose of reference standards. A reference standard is a highly purified and well-characterized compound used as a benchmark for identity, purity, and potency.[8][9] For a non-compendial substance like 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, establishing an in-house or secondary reference standard is a prerequisite for development.[9][10]

The qualification of a reference standard is a comprehensive process designed to confirm its structure and assign a purity value with a high degree of confidence.[9][11] This involves a suite of orthogonal analytical techniques, meaning they rely on different physicochemical principles.

Workflow for Reference Standard Qualification

The process of qualifying a new batch of a reference standard is a systematic endeavor to ensure its suitability for its intended use.

Caption: Workflow for Reference Standard Qualification.

Comparative Analysis of Purity Testing Methodologies

No single analytical technique can provide a complete picture of a compound's purity. A multi-faceted, orthogonal approach is required. The following table compares the primary techniques applicable to 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid.

Technique	Purpose	Principle	Strengths for this Analyte	Limitations
High-Performance Liquid Chromatography (HPLC)	Quantifies organic impurities (related substances, degradation products).	Differential partitioning between a liquid mobile phase and a solid stationary phase.[12][13]	High resolution and sensitivity for polar, non-volatile compounds. UV detection is suitable for the pyrimidine chromophore.	May not detect non-chromophoric or highly retained impurities. Co-elution is possible.
Chiral HPLC	Determines enantiomeric purity (the ratio of the desired enantiomer to its mirror image).	Diastereomeric interactions with a chiral stationary phase (CSP).[14][15][16]	Essential for controlling stereochemistry. High selectivity for enantiomers of α-hydroxy acids.[14][15]	Requires specialized, often expensive, columns. Method development can be complex.[17]
Quantitative NMR (qNMR)	Provides an absolute purity value without the need for a specific reference standard of the same compound.	Signal intensity is directly proportional to the number of nuclei.[18][19][20]	A primary ratio method. Orthogonal to chromatography.[19][20] Provides structural confirmation simultaneously.	Lower sensitivity than HPLC for trace impurities. Requires a highly pure internal standard.[18]
Gas Chromatography (GC)	Quantifies residual solvents from the synthesis process.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	High sensitivity and specificity for volatile organic compounds.	Not suitable for non-volatile analytes like the API itself.
Karl Fischer Titration	Measures water content.	Coulometric or volumetric titration based on a reaction with iodine, sulfur dioxide, and a base.	Highly specific and accurate for water determination.	Not suitable for other impurities.
Thermogravimetric Analysis (TGA)	Measures the total mass loss on heating (water and residual solvents).	Monitors mass change as a function of temperature.	Provides information on total volatile content and thermal stability.	Not specific; cannot differentiate between water and solvents.

Deep Dive into Critical Methodologies & Experimental Protocols

HPLC for Related Substances (Organic Impurities)

Rationale: Reverse-phase HPLC is the workhorse for purity analysis of most APIs. For a polar molecule like 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid, a C18 column with an aqueous-organic mobile phase is a logical starting point. The acidic nature of the analyte necessitates a low pH mobile phase (e.g., using formic acid or phosphate buffer) to suppress the ionization of the carboxylic acid, ensuring a sharp, symmetrical peak shape.

Experimental Protocol: A Starting Point

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm (or wavelength of maximum absorbance for the pyrimidine ring)

• Injection Volume: 5 µL

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a concentration of 1.0 mg/mL.

Trustworthiness Check (System Suitability): Before sample analysis, a system suitability solution containing the main compound and a known impurity is injected. As per USP <621>, key parameters like resolution (>2.0 between the main peak and the closest eluting impurity), tailing factor (<1.5 for the main peak), and reproducibility of injections (<2.0% RSD for peak area from 5 replicate injections) must be met.[12][13][21][22][23] This ensures the chromatographic system is performing adequately.

Chiral HPLC for Enantiomeric Purity

Rationale: The biological activity of chiral drugs often resides in a single enantiomer, while the other may be inactive or even harmful. Therefore, controlling enantiomeric purity is a regulatory expectation. Polysaccharide-based chiral stationary phases (CSPs) are often effective for the separation of α-hydroxy acids.

Experimental Protocol: A Starting Point

• Column: Cellulose or Amylose-based CSP (e.g., Chiralpak series)

• Mobile Phase: Typically a non-polar solvent system like Hexane/Isopropanol with a small amount of an acidic modifier (e.g., 0.1% Trifluoroacetic Acid - TFA). A common starting ratio is 90:10 (Hexane:Isopropanol).

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1.0 mg/mL.

Trustworthiness Check (System Suitability): A solution of the racemate (a 50:50 mixture of both enantiomers) is injected. The primary requirement is to achieve baseline resolution between the two enantiomer peaks (Resolution > 1.5).

Quantitative NMR (qNMR) for Absolute Purity

Rationale: qNMR serves as a powerful orthogonal technique to the mass balance approach (which sums up all impurities and subtracts from 100%).[19] It directly compares the integral of a specific proton signal from the analyte against the integral of a signal from a certified internal standard of known purity and weight.[18][24]

Decision Logic for Method Selection

The choice of which test to apply depends on the specific question being asked about the reference standard's quality.

Caption: Decision Tree for Selecting Analytical Techniques.

Conclusion and Recommendations

The qualification of a reference standard for 2-Hydroxy-2-(pyrimidin-5-yl)acetic acid requires a carefully selected suite of orthogonal analytical methods. No single technique is sufficient.

• For routine quality control and stability testing: A validated reverse-phase HPLC method is the cornerstone for monitoring organic impurities.

• For enantiomeric purity: A dedicated chiral HPLC method is non-negotiable.

• For initial characterization and purity assignment of a primary standard: A combination of the mass balance approach (summing impurities from HPLC, GC, Karl Fischer, and ash content) and an orthogonal qNMR analysis provides the highest degree of confidence.

By understanding the causality behind these experimental choices—suppressing ionization in HPLC, leveraging diastereomeric interactions in chiral separations, and utilizing the primary ratio nature of qNMR—researchers can establish a scientifically rigorous and defensible purity profile for their reference standards, ensuring data integrity throughout the drug development lifecycle.

References

• Source: US Pharmacopeia (USP)
• Title: ich harmonised tripartite guideline - impurities in new drug substances q3a(r2)
• Title: ICH Q3A (R2)
• Title: <621> CHROMATOGRAPHY Source: USP URL
• Title: Impurity guidelines in drug development under ICH Q3 Source: AMSbiopharma URL
• Title: Understanding the Latest Revisions to USP <621> Source: Agilent URL
• Title: Quality Guidelines Source: ICH URL
• Title: Enantiomer separation of alpha-hydroxy acids in high-performance immunoaffinity chromatography Source: PubMed URL
• Title: ICH Q3A(R2)
• Title: A Guide to Quantitative NMR (qNMR)
• Title: Quantitative NMR as a Versatile Tool for the Reference Material Preparation Source: MDPI URL
• Title: Further Modifications to USP Chapter <621> Chromatography Published for Comment Source: ECA Academy URL
• Title: Are You Sure You Understand USP <621>?
• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry - ACS Publications URL
• Title: Characterisation of non-compendial impurity reference standards: How good is good enough?
• Source: PharmaRegulatory.
• Title: Analytical Techniques for Reference Standard Characterization Source: ResolveMass URL
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• Title: Silver-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids Source: Organic Chemistry Portal URL
• Title: (PDF)
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